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Compound of Interest

Compound Name: Disodium glutamate

Cat. No.: B3428490

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and structural features of disodium glutamate. The information is presented to
support research, scientific analysis, and professionals in the field of drug development.

Chemical Identity and Structure

Disodium glutamate, systematically named disodium (2S)-2-aminopentanedioate, is the
disodium salt of L-glutamic acid, a naturally occurring amino acid.[1][2] It is composed of a
glutamate anion with two sodium cations.[3] The chemical structure of disodium glutamate
features a central carbon atom bonded to an amino group, a hydrogen atom, and a propanoic
acid substituent, with both carboxylic acid groups in their carboxylate form, ionically bonded to
sodium ions.

Molecular Formula: CsH7NNaz20a4[1][2][3]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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